Cas no 105442-35-1 (Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato-)
105442-35-1 structure
Product Name:Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato-
CAS No:105442-35-1
MF:C23H26N2O2
MW:362.464745998383
CID:126724
PubChem ID:4608373
Update Time:2024-11-03
Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato- Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-Diisocyanato-3,3',5,5'-tetraethyldiphenylmethane
- 5-[(3,5-diethyl-4-isocyanatophenyl)methyl]-1,3-diethyl-2-isocyanatobenzene
- 4,4 inverted exclamation marka-Methylenebis(2,6-diethylphenyl isocyanate)
- 4,4'-Methylenebis(2,6-diethylphenyl isocyanate)
- 105442-35-1
- 4,4'-Methylenebis(2,6-diethylphenyl isocyanate), 98%
- 4,4/'-DIISOCYANATO-3,3/',5,5/'-TETRAETHYLDIPHENYLMETHANE
- SCHEMBL80318
- OQDCXRFLJMVOCC-UHFFFAOYSA-N
- DTXSID30404830
- FT-0617060
- Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato-
-
- Inchi: 1S/C23H26N2O2/c1-5-18-10-16(11-19(6-2)22(18)24-14-26)9-17-12-20(7-3)23(25-15-27)21(8-4)13-17/h10-13H,5-9H2,1-4H3
- InChI Key: OQDCXRFLJMVOCC-UHFFFAOYSA-N
- SMILES: O=C=NC1=C(CC)C=C(C=C1CC)CC1C=C(CC)C(=C(CC)C=1)N=C=O
Computed Properties
- Exact Mass: 362.19900
- Monoisotopic Mass: 362.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 8.6
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.04
- Melting Point: 55-57 °C(lit.)
- Boiling Point: 494.1°C at 760 mmHg
- Flash Point: 203°C
- Refractive Index: 1.551
- PSA: 58.86000
- LogP: 5.46160
- Solubility: Not determined
Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato- Security Information
- Hazardous Material transportation number:UN 2811
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1(b)
- HazardClass:6.1(b)
- PackingGroup:III
- Safety Term:6.1(b)
- Packing Group:III
- Risk Phrases:R20/21/22; R36/37
Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato- Customs Data
- HS CODE:2929109000
- Customs Data:
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato- Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
105442-35-1 (Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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